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Compound of Interest

Compound Name: Binodenoson

Cat. No.: B1235547 Get Quote

Disclaimer: Specific disposal procedures for Binodenoson are not readily available in

published literature or safety data sheets. The following guidance is based on established best

practices for the disposal of potent, biologically active compounds in a laboratory setting and

should be adapted to comply with the specific regulations of your institution and local

authorities. Always consult with your institution's Environmental Health and Safety (EHS)

department for final guidance.

This document provides essential safety and logistical information for the proper disposal of

Binodenoson, a potent and selective A2A adenosine receptor agonist. Adherence to these

procedures is critical for ensuring the safety of laboratory personnel and the environment.

Hazard Assessment and Waste Classification
Binodenoson is a pharmacologically active small molecule designed to interact with specific

biological receptors.[1][2] Due to its biological activity, all materials contaminated with

Binodenoson, including unused compound, solutions, and contaminated labware, must be

treated as hazardous chemical waste. Do not dispose of Binodenoson or its containers in the

regular trash or down the drain.

Quantitative Data Summary
The following table summarizes key quantitative and qualitative information for Binodenoson.
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Property Data

Chemical Name
2-((2-

(cyclohexylmethylene)hydrazinyl)adenosine

Synonyms MRE-0470, WRC 0470

Molecular Formula C17H25N7O4

Molecular Weight 391.43 g/mol

Appearance Crystalline solid

Solubility Soluble in DMSO

Storage
Store at -20°C for up to 1 month or at -80°C for

up to 6 months.[3]

Mechanism of Action
Potent and selective A2A adenosine receptor

agonist (KD = 270 nM).[1]

Primary Hazard

Biologically active compound; potential for

adverse physiological effects if exposure occurs.

The most common adverse events observed in

clinical studies were tachycardia, dizziness, and

flushing.[4]

Detailed Protocol for Proper Disposal
This protocol provides a step-by-step methodology for the safe disposal of Binodenoson from

a laboratory setting.

Personal Protective Equipment (PPE)
Always wear appropriate PPE when handling Binodenoson, including during disposal

procedures.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile). Inspect gloves for tears or

punctures before use.
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Body Protection: A fully buttoned laboratory coat, long pants, and closed-toe shoes.

Waste Segregation and Collection
Proper segregation of waste is crucial to ensure safe and compliant disposal.

Solid Waste:

Collect all solid waste contaminated with Binodenoson in a designated, leak-proof, and

clearly labeled hazardous waste container.

This includes:

Unused or expired Binodenoson powder.

Contaminated personal protective equipment (gloves, disposable lab coats).

Contaminated labware (e.g., weigh boats, pipette tips, microfuge tubes).

Liquid Waste:

Collect all liquid waste containing Binodenoson in a separate, designated, and leak-proof

hazardous waste container.

This includes:

Stock solutions and dilutions of Binodenoson.

Solvents used to rinse contaminated glassware.

Do not mix Binodenoson waste with other incompatible waste streams.

Waste Container Labeling
Properly label all waste containers to ensure clear identification and safe handling.

The container must be clearly labeled with the words "Hazardous Waste."
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Identify the contents by writing the full chemical name: "Binodenoson." Do not use

abbreviations.

If in solution, list the solvent and the approximate concentration of Binodenoson.

Affix a hazardous waste tag provided by your institution's EHS department.

Storage of Waste
Store waste containers in a designated and secure location pending pickup for disposal.

Store waste in a designated Satellite Accumulation Area (SAA) that is at or near the point of

generation.

Ensure the container is kept tightly closed at all times, except when adding waste.

Provide secondary containment for liquid waste containers to prevent spills.

Arranging for Disposal
Once the waste container is full or you no longer generate this waste stream, submit a

chemical waste pickup request to your institution's EHS department.

Follow your institution's specific procedures for waste pickup.

Spill Management
In the event of a spill, take the following immediate actions:

Alert Personnel: Notify others in the immediate area of the spill.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the area.

Don PPE: Wear appropriate PPE before attempting to clean the spill.

Contain Spill: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or

chemical absorbent pads) to contain the spill.

Clean Spill:
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For solid spills, carefully sweep or gently wipe up the material, avoiding dust generation,

and place it in the designated hazardous waste container.

For liquid spills, collect the contaminated absorbent material and place it in the hazardous

waste container.

Decontaminate Area: Clean the spill area with an appropriate solvent and decontaminate. All

materials used for cleanup must also be disposed of as hazardous waste.

Visualizations
Binodenoson Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Binodenoson waste in a laboratory setting.
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Caption: Workflow for the safe disposal of Binodenoson waste.

Binodenoson Signaling Pathway
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As a selective A2A adenosine receptor agonist, Binodenoson initiates a specific signaling

cascade upon binding to its receptor.
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Caption: Simplified A2A adenosine receptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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